Cas no 652980-07-9 (1H-Pyrazole-5-carboxylic acid, 3-bromo-1-(3,4-dichloro-2-pyridinyl)-)
652980-07-9 structure
Product Name:1H-Pyrazole-5-carboxylic acid, 3-bromo-1-(3,4-dichloro-2-pyridinyl)-
CAS No:652980-07-9
MF:C9H4BrCl2N3O2
MW:336.956958770752
CID:401140
PubChem ID:69264483
Update Time:2025-04-19
1H-Pyrazole-5-carboxylic acid, 3-bromo-1-(3,4-dichloro-2-pyridinyl)- Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrazole-5-carboxylic acid, 3-bromo-1-(3,4-dichloro-2-pyridinyl)-
- 5-bromo-2-(3,4-dichloropyridin-2-yl)pyrazole-3-carboxylic acid
- 652980-07-9
- 3-Bromo-1-(3,4-dichloropyridin-2-yl)-1H-pyrazole-5-carboxylic acid
- SCHEMBL4976142
- DTXSID60740137
-
- Inchi: 1S/C9H4BrCl2N3O2/c10-6-3-5(9(16)17)15(14-6)8-7(12)4(11)1-2-13-8/h1-3H,(H,16,17)
- InChI Key: GRRXSQDGXFPDCT-UHFFFAOYSA-N
- SMILES: BrC1C=C(C(=O)O)N(C2C(=C(C=CN=2)Cl)Cl)N=1
Computed Properties
- Exact Mass: 334.88652
- Monoisotopic Mass: 334.88639g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 310
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 68Ų
Experimental Properties
- PSA: 68.01
1H-Pyrazole-5-carboxylic acid, 3-bromo-1-(3,4-dichloro-2-pyridinyl)- Related Literature
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Xu Jie,Deng Xu,Weili Wei RSC Adv., 2019,9, 29149-29153
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